Cas no 1217501-23-9 (3-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid)

• Product Name: 3-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid
• CAS No: 1217501-23-9
• MF: C₁₇H₂₂BNO₅S
• MW: 363.236283779144
• MDL: MFCD12756420
• CID: 839903
• PubChem ID: 46739793
• Update Time: 2025-09-23

3-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenyl)boronic acid
• (3-(N-Isopropyl-N-(4-methoxybenzyl)-sulfamoyl)phenyl)boronic acid
• 3-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid
• (3-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenyl)boronicacid
• (3-{[(4-Methoxyphenyl)methyl](propan-2-yl)sulfamoyl}phenyl)boronic acid
• [3-[(4-methoxyphenyl)methyl-propan-2-ylsulfamoyl]phenyl]boronic acid
• MFCD12756420
• DTXSID80675376
• BS-21087
• CS-0174265
• Boronic acid, B-[3-[[[(4-methoxyphenyl)methyl](1-methylethyl)amino]sulfonyl]phenyl]-
• 3-{ISOPROPYL[(4-METHOXYPHENYL)METHYL]SULFAMOYL}PHENYLBORONIC ACID
• E84303
• 1217501-23-9
• SB83729
• DB-365665
• AKOS015838378

• MDL： MFCD12756420
• Inchi： 1S/C17H22BNO5S/c1-13(2)19(12-14-7-9-16(24-3)10-8-14)25(22,23)17-6-4-5-15(11-17)18(20)21/h4-11,13,20-21H,12H2,1-3H3
• InChI Key： PEWADLJTLOPWLT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(B(O)O)C=1)(N(CC1C=CC(=CC=1)OC)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 363.13100
• Monoisotopic Mass: 363.1311741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• PSA: 95.45000
• LogP: 2.05510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid

Research Briefing on 3-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid (CAS: 1217501-23-9)

3-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid (CAS: 1217501-23-9) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and functional properties. This compound, characterized by its sulfamoyl and boronic acid moieties, has shown promise in various applications, including protease inhibition, drug delivery, and as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential in targeted therapies, particularly in the context of cancer and infectious diseases.

One of the most notable applications of this compound is its role as a proteasome inhibitor. The boronic acid group is known to interact with the catalytic threonine residues of the proteasome, making it a valuable scaffold for the development of novel anticancer agents. Recent research published in the Journal of Medicinal Chemistry highlights the compound's ability to selectively inhibit the chymotrypsin-like activity of the proteasome, leading to the accumulation of misfolded proteins and subsequent apoptosis in cancer cells. This mechanism is particularly relevant in the treatment of multiple myeloma and other hematological malignancies.

In addition to its proteasome inhibitory activity, 3-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid has been investigated for its potential in antibiotic development. A study published in ACS Infectious Diseases demonstrated that this compound exhibits potent activity against β-lactamase-producing bacteria. The boronic acid moiety acts as a covalent inhibitor of β-lactamase enzymes, thereby restoring the efficacy of β-lactam antibiotics against resistant strains. This finding has significant implications for addressing the global challenge of antibiotic resistance.

The synthesis and optimization of this compound have also been a focus of recent research. A paper in Organic Letters detailed a novel synthetic route that improves the yield and purity of 3-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid. The authors employed a palladium-catalyzed cross-coupling reaction to introduce the boronic acid group, followed by a sulfamoylation step to achieve the final product. This method offers a scalable and efficient approach for large-scale production, which is critical for further preclinical and clinical studies.

Despite its promising applications, challenges remain in the development of this compound. Issues such as bioavailability, off-target effects, and potential toxicity need to be addressed through further structural optimization and in vivo studies. Recent work in the European Journal of Medicinal Chemistry has explored the modification of the N-isopropyl and 4-methoxybenzyl groups to enhance the compound's pharmacokinetic properties while maintaining its biological activity.

In conclusion, 3-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its applications in proteasome inhibition and antibiotic development highlight its potential to address unmet medical needs. Ongoing research efforts aimed at optimizing its structure and evaluating its efficacy in preclinical models will be crucial for translating these findings into clinical applications.